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Compound of Interest

Compound Name: AZ10606120 dihydrochloride

Cat. No.: B10769028

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of AZ10606120 dihydrochloride, a potent and selective P2X7 receptor antagonist.
While this compound does not meet the classification criteria for hazardous substances under
EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, its full toxicological properties have not
been exhaustively investigated.[1] Therefore, adherence to prudent laboratory practices is
paramount to ensure personnel safety and experimental integrity.

Compound Identification and Properties

Property Value

N-[2-[[2-[(2-Hydroxyethyl)amino]ethyllamino]-5-
IUPAC Name quinolinyl]-2-tricyclo[3.3.1.13,7]dec-1-
ylacetamide dihydrochloride[1]

CAS Number 607378-18-7[1]
Molecular Formula C25H34N402.2HCI[1]
Molecular Weight 495.48 g/mol [1]
Appearance Off-white solid

Soluble to 25 mM in water and to 100 mM in
DMSO.[2] Not soluble in PBS.[3]

Solubility
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling AZ10606120 dihydrochloride to minimize
exposure risk.
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PPE Category

Item

Specifications and Use

Hand Protection

Nitrile Gloves

Must be disposable, powder-
free, and resistant to
chemicals. Double gloving is
recommended when handling
stock solutions or performing
procedures with a higher risk

of splashing.

Eye Protection

Safety Glasses with Side
Shields or Goggles

Required at all times in the
laboratory where the
compound is handled. A face
shield should be used in
conjunction with goggles when
there is a significant risk of

splashing.

Body Protection

Laboratory Coat

A long-sleeved, knee-length
lab coat is required. Consider
a disposable gown for
procedures involving larger
quantities or for extended

handling periods.

Respiratory Protection

Not generally required for
small quantities handled in a
well-ventilated area or a

chemical fume hood.

For weighing or procedures
that may generate dust or
aerosols, a NIOSH-approved
N95 respirator or higher is
recommended. In case of a
significant spill, a powered air-
purifying respirator (PAPR)

may be necessary.

Foot Protection

Closed-toe Shoes

Must fully cover the feet.

Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach to handling AZ10606120 dihydrochloride is essential for safety and to
maintain the integrity of the compound.

Workflow for Handling AZ10606120 dihydrochloride
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Caption: Workflow for the safe handling of AZ10606120 dihydrochloride.
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Experimental Protocols

1. Preparation of Stock Solutions:

o Materials: AZ10606120 dihydrochloride solid, appropriate solvent (e.g., DMSO, sterile
water), sterile microcentrifuge tubes or vials, calibrated pipettes.

e Procedure:
o Ensure all work is performed in a chemical fume hood.
o Calculate the required mass of the compound to achieve the desired stock concentration.
o Carefully weigh the solid compound using an analytical balance.
o Add the appropriate volume of solvent to the vial containing the compound.
o Vortex or sonicate briefly to ensure complete dissolution.
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
2. Storage of Stock Solutions:
o Store DMSO stock solutions at -20°C for up to 1 month or -80°C for up to 6 months.[4]

e Agueous stock solutions should be prepared fresh, but can be stored at -20°C for short
periods. It is recommended to filter-sterilize aqueous solutions before use in cell-based
assays.[4]

Disposal Plan

Proper disposal of AZ10606120 dihydrochloride and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Chemical Waste Disposal Pathway
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Waste Generation
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Caption: Disposal pathway for waste contaminated with AZ10606120 dihydrochloride.

Disposal Guidelines:
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Waste Type Disposal Procedure

Collect in a designated, labeled solid chemical
) waste container. This includes excess
Solid Waste . . .
compound and contaminated items like

weighing paper and gloves.

Collect in a labeled, leak-proof liquid chemical
o waste container. Segregate halogenated and
Liquid Waste
non-halogenated waste streams as per your

institution's guidelines.

Dispose of contaminated needles, syringes, and
Sharps Waste other sharps in a designated sharps container

for chemical contamination.

Rinse the container three times with a suitable
solvent. The rinsate must be collected as liquid
) chemical waste. After rinsing, the container can
Empty Containers . )
typically be disposed of as regular lab glass or
plastic waste, but consult your institutional

policies.

Important Note: Never dispose of AZ10606120 dihydrochloride or its solutions down the drain
or in the regular trash. Always follow your institution's specific chemical waste disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AZ10606120 Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769028#personal-protective-equipment-for-
handling-az10606120-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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